1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(4-hydroxycyclohexyl)-3-methyl-

• IUPAC Name: 1-(4-hydroxycyclohexyl)-3-methyl-1,3,5-triazinane-2,4,6-trione
• InChI: InChI=1S/C10H15N3O4/c1-12-8(15)11-9(16)13(10(12)17)6-2-4-7(14)5-3-6/h6-7,14H,2-5H2,1H3,(H,11,15,16)
• InChI Key: XWGDZLCXIRAUEM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)NC(=O)N(C1=O)C2CCC(CC2)O
• Molecular Formula: C10H15N3O4
• DSSTOX Substance ID: DTXSID8037623
• Molecular Weight: 241.24 g/mol
• CAS RN: 72576-14-8

Description

1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-(4-hydroxycyclohexyl)-3-methyl- is an organic compound with a unique chemical structure. It is an important intermediate for the synthesis of many compounds, and has been studied for its potential applications in various fields.

Scientific Research Applications

Synthesis and Transformation

• Synthesis of Derivatives : The compound has been synthesized from aromatic aldehyde or ketone ethoxycarbonylhydrazones, treated with aryl or methyl isocyanates. This synthesis produces good yields and involves hydrolysis with hydrochloric acid solution (Chau, Malanda, & Milcent, 1998).
• Transformation into Triazine Derivatives : 1,3,4-Oxadiazol-2(3H)-one derivatives, in the presence of sodium hydride, transform into triazine-2,4,6-trione derivatives. This cyclic transformation provides a novel pathway for deriving 1,3,5-triazine-2,4,6-trione derivatives (Chau, Malanda, & Milcent, 1997).

Chemical Analysis and Characterization

• Herbicide Metabolites Analysis : Studies have analyzed hexazinone metabolites in soil and vegetation, confirming metabolites like 3-(4-hydroxycyclohexyl)-1-methyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione. Techniques like thermospray ionization liquid chromatography-mass spectrometry and chemical ionization gas chromatography-mass spectrometry were used for this purpose (Fischer & Michael, 1995).

Biological and Environmental Impact

• Effect on Photosynthesis : Research on hexazinone and its metabolites, including 3-(4-hydroxycyclohexyl)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione, has shown impacts on the photosynthesis of loblolly pine. This provides insights into the environmental and biological effects of such compounds (Sung, South, & Gjerstad, 1985).

Structural and Physical Properties

• Crystal Structure Analysis : The crystal structures of intermediates like 4,6-dimethoxy-3-methyl-1,3,5-triazin-2(3H)-one, related to the compound , have been studied, providing insights into their molecular arrangement and bonding (Handelsman-Benory, Botoshansky, & Kaftory, 1995).